Cas no 1806538-50-0 (2,6-Dimethyl-4-nitrobenzyl chloride)

• Product Name: 2,6-Dimethyl-4-nitrobenzyl chloride
• CAS No: 1806538-50-0
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 5002552
• Update Time: 2025-06-14

2,6-Dimethyl-4-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-nitrobenzyl chloride

• Inchi： 1S/C9H10ClNO2/c1-6-3-8(11(12)13)4-7(2)9(6)5-10/h3-4H,5H2,1-2H3
• InChI Key： XADSIZPWEJDMMS-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8

Additional information on 2,6-Dimethyl-4-nitrobenzyl chloride

Research Briefing on 2,6-Dimethyl-4-nitrobenzyl chloride (CAS: 1806538-50-0) in Chemical and Biomedical Applications

2,6-Dimethyl-4-nitrobenzyl chloride (CAS: 1806538-50-0) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis, material science, and chemical biology. This research briefing aims to provide a comprehensive overview of the latest advancements and findings related to this compound, focusing on its synthesis, reactivity, and potential biomedical applications.

Recent studies have highlighted the role of 2,6-Dimethyl-4-nitrobenzyl chloride as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the nitro and benzyl chloride functional groups, make it a valuable building block for the development of novel pharmaceuticals. For instance, researchers have utilized this compound in the synthesis of protease inhibitors and antimicrobial agents, demonstrating its potential in addressing drug-resistant pathogens.

In the context of chemical biology, 2,6-Dimethyl-4-nitrobenzyl chloride has been employed as a reactive probe for studying enzyme mechanisms and protein modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively labeling cysteine residues in proteins, enabling researchers to gain deeper insights into protein function and interaction networks. This application underscores the compound's utility in advancing our understanding of complex biological systems.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes of 2,6-Dimethyl-4-nitrobenzyl chloride to enhance yield and scalability. A team at the University of Cambridge reported a novel catalytic method that significantly reduces byproduct formation, thereby improving the overall efficiency of its synthesis. Such developments are critical for meeting the growing demand for this compound in industrial and academic research settings.

Despite its promising applications, challenges remain in the handling and storage of 2,6-Dimethyl-4-nitrobenzyl chloride due to its reactivity and potential instability under certain conditions. Ongoing research is exploring stabilization techniques and safer handling protocols to mitigate these issues. Additionally, further studies are needed to fully elucidate its pharmacokinetic and toxicological profiles, particularly for its use in drug development.

In conclusion, 2,6-Dimethyl-4-nitrobenzyl chloride (CAS: 1806538-50-0) represents a compound of significant interest in the chemical and biomedical fields. Its diverse applications, from pharmaceutical synthesis to chemical biology, highlight its importance as a research tool and therapeutic intermediate. Continued research and development efforts are expected to unlock new possibilities for this compound, paving the way for innovative solutions in medicine and beyond.